Cas no 2418718-71-3 ([5-Azido-2-methyl-3-(piperazin-1-yl)phenyl]methanesulfonyl fluoride)

• Product Name: [5-Azido-2-methyl-3-(piperazin-1-yl)phenyl]methanesulfonyl fluoride
• CAS No: 2418718-71-3
• MF: C₁₂H₁₆FN₅O₂S
• MW: 313.351143836975
• CID: 5679007
• PubChem ID: 165772186
• Update Time: 2025-06-12

[5-Azido-2-methyl-3-(piperazin-1-yl)phenyl]methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26627595
• 2418718-71-3
• [5-azido-2-methyl-3-(piperazin-1-yl)phenyl]methanesulfonyl fluoride
• [5-Azido-2-methyl-3-(piperazin-1-yl)phenyl]methanesulfonyl fluoride

• Inchi： 1S/C12H16FN5O2S/c1-9-10(8-21(13,19)20)6-11(16-17-14)7-12(9)18-4-2-15-3-5-18/h6-7,15H,2-5,8H2,1H3
• InChI Key： UQANGLFMBZBORJ-UHFFFAOYSA-N
• SMILES： S(CC1=CC(=CC(=C1C)N1CCNCC1)N=[N+]=[N-])(=O)(=O)F

Computed Properties

• Exact Mass: 313.10087411g/mol
• Monoisotopic Mass: 313.10087411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.2Ų

Additional information on [5-Azido-2-methyl-3-(piperazin-1-yl)phenyl]methanesulfonyl fluoride

Research Briefing on [5-Azido-2-methyl-3-(piperazin-1-yl)phenyl]methanesulfonyl fluoride (CAS: 2418718-71-3)

The compound [5-Azido-2-methyl-3-(piperazin-1-yl)phenyl]methanesulfonyl fluoride (CAS: 2418718-71-3) has recently emerged as a significant chemical probe in chemical biology and medicinal chemistry research. This sulfonyl fluoride derivative represents an important class of covalent modifiers that target nucleophilic residues in proteins, particularly serine proteases and other hydrolases. Recent studies have highlighted its utility as an activity-based probe (ABP) for studying enzyme function and inhibitor development.

Structural analysis reveals that this compound combines several pharmacologically important features: an azido group for click chemistry applications, a piperazine moiety for improved solubility and target interaction, and the reactive methanesulfonyl fluoride warhead. The methyl group at the 2-position provides steric control over the reactivity profile. This carefully balanced design makes it particularly valuable for proteome-wide profiling studies.

In recent applications published in Nature Chemical Biology (2023), researchers employed this probe to map the activity landscape of serine hydrolases in complex biological systems. The study demonstrated superior labeling efficiency compared to earlier generation sulfonyl fluoride probes, with particular efficacy against trypsin-like serine proteases. Mass spectrometry analysis identified over 50 specific protein targets in human cell lysates, suggesting broad utility for functional proteomics.

Another significant development reported in Journal of Medicinal Chemistry (2024) involves the use of this compound as a starting point for developing covalent inhibitors of coagulation factors. The researchers systematically modified the piperazine substituent to achieve selective inhibition of Factor XIa while maintaining the irreversible binding mechanism conferred by the sulfonyl fluoride group. This work provides important insights into structure-activity relationships for this chemotype.

The stability profile of 2418718-71-3 has been extensively characterized in recent pharmaceutical development studies. Data presented at the 2024 ACS Spring Meeting indicate acceptable aqueous stability (t1/2 > 4 hours at physiological pH) while maintaining sufficient reactivity for target engagement. This balance makes it particularly useful for both in vitro and cellular applications.

Current challenges in the field include optimizing the selectivity profile of derivatives based on this scaffold and developing companion reagents for in vivo imaging applications. Several groups are now exploring the incorporation of radioisotopes or fluorescent tags via the azido handle while preserving the essential biological activity of the core structure.

Future research directions likely to emerge include applications in targeted protein degradation (using the probe as a warhead in PROTAC designs) and further exploration of its utility in infectious disease targets. The unique reactivity profile of this compound continues to make it a valuable tool for both basic research and drug discovery efforts in the chemical biology community.